![molecular formula C9H14O B6251260 3,3-dimethylspiro[3.3]heptan-1-one CAS No. 122437-22-3](/img/no-structure.png)
3,3-dimethylspiro[3.3]heptan-1-one
Description
3,3-Dimethylspiro[3.3]heptan-1-one is a chemical compound with the molecular formula C9H14O . It has a molecular weight of 138.21 .
Synthesis Analysis
A novel approach for the formation of the highly strained spiro[3.3]heptan-1-one motif was developed through the reaction of 1-sulfonylcyclopropanols and lithiated 1-sulfonylbicyclo[1.1.0]butanes .Molecular Structure Analysis
The molecular structure of this compound is characterized by a spiro[3.3]heptan-1-one core, which is further substituted with two methyl groups at the 3-position .Chemical Reactions Analysis
The synthesis of this compound involves a nucleophilic addition to the cyclopropanone formed in situ . The resulting 1-bicyclobutylcyclopropanol intermediate undergoes a ‘strain-relocating’ semipinacol rearrangement in the presence of acid, directly affording the substituted spiro[3.3]heptan-1-one .Mechanism of Action
The reaction likely proceeds via initial protonation of the bicyclobutyl moiety followed by [1,2]-rearrangement of the resulting cyclopropylcarbinyl cation . The process is shown to be fully regio- and stereospecific when starting from a substituted cyclopropanone equivalent, leading to optically active 3-substituted spiro[3.3]heptan-1-ones .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3-dimethylspiro[3.3]heptan-1-one can be achieved through a multistep process involving several reactions.", "Starting Materials": [ "2-methyl-2-butene", "magnesium", "iodine", "diethyl ether", "acetic acid", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium hydroxide", "hydrochloric acid", "sodium sulfate", "magnesium sulfate", "sodium bicarbonate", "anhydrous sodium sulfate", "3,3-dimethylbutan-2-one" ], "Reaction": [ "Step 1: Preparation of 2-methyl-2-butene by dehydration of 2-methyl-2-butanol using sulfuric acid", "Step 2: Preparation of Grignard reagent by reacting magnesium with 2-methyl-2-butene in diethyl ether", "Step 3: Addition of iodine to the Grignard reagent to form 3,3-dimethylhex-1-ene", "Step 4: Oxidation of 3,3-dimethylhex-1-ene with sodium borohydride and acetic acid to form 3,3-dimethylhexan-1-ol", "Step 5: Conversion of 3,3-dimethylhexan-1-ol to 3,3-dimethylhexan-1-one by reaction with acetic anhydride and sulfuric acid", "Step 6: Formation of 3,3-dimethylspiro[3.3]heptan-1-one by cyclization of 3,3-dimethylhexan-1-one with sodium hydroxide and hydrochloric acid", "Step 7: Purification of the product by washing with sodium sulfate, magnesium sulfate, and sodium bicarbonate, followed by drying with anhydrous sodium sulfate" ] } | |
CAS RN |
122437-22-3 |
Molecular Formula |
C9H14O |
Molecular Weight |
138.2 |
Purity |
95 |
Origin of Product |
United States |
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